Cas no 42523-25-1 (4,4'-Dimethoxy-biphenyl-2-carboxylic acid)
4,4'-Dimethoxy-biphenyl-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4,4'-Dimethoxy-biphenyl-2-carboxylic acid
- 4,4'-dimethoxy[1,1'-biphenyl]-2-carboxylic acid
- 4,4'-Dimethoxy-biphenyl-2-carbonsaeure
- 4.4'-Dimethoxy-diphenyl-carbonsaeure-(2)
- AC1M10X8
- AO-289
- CTK1C8453
- 4,4'-Dimethoxy-[1,1'-biphenyl]-2-carboxylicacid
- CHEMBL1367725
- 5-methoxy-2-(4-methoxyphenyl)benzoic acid
- AKOS000302826
- AO-289/42442613
- 4,4'-Dimethoxy-[1,1'-biphenyl]-2-carboxylic acid
- BRD-K73002904-001-08-3
- SCHEMBL26768653
- HMS2387P09
- DTXSID00366173
- SMR000076183
- MLS000064205
- 42523-25-1
- 4,4'-dimethoxy-2-biphenylcarboxylic acid
- SDCCGMLS-0038107.P002
- MFCD04035549
-
- MDL: MFCD04035549
- Inchi: 1S/C15H14O4/c1-18-11-5-3-10(4-6-11)13-8-7-12(19-2)9-14(13)15(16)17/h3-9H,1-2H3,(H,16,17)
- InChI Key: GVQXUOINNLFQDI-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=C(C(=O)O)C=1)C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 258.08922
- Monoisotopic Mass: 258.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 413.1±40.0 °C at 760 mmHg
- PSA: 55.76
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4,4'-Dimethoxy-biphenyl-2-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4,4'-Dimethoxy-biphenyl-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012357-1g |
4,4'-Dimethoxy-biphenyl-2-carboxylic acid |
42523-25-1 | 1g |
4599CNY | 2021-05-07 | ||
| TRC | D526050-10mg |
4,4'-Dimethoxy-biphenyl-2-carboxylic Acid |
42523-25-1 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D526050-50mg |
4,4'-Dimethoxy-biphenyl-2-carboxylic Acid |
42523-25-1 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | D526050-100mg |
4,4'-Dimethoxy-biphenyl-2-carboxylic Acid |
42523-25-1 | 100mg |
$ 210.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012357-1g |
4,4'-Dimethoxy-biphenyl-2-carboxylic acid |
42523-25-1 | 1g |
4599.0CNY | 2021-07-13 | ||
| abcr | AB326581-5 g |
5-Methoxy-2-(4-methoxyphenyl)benzoic acid, 95%; . |
42523-25-1 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB326581-5g |
5-Methoxy-2-(4-methoxyphenyl)benzoic acid, 95%; . |
42523-25-1 | 95% | 5g |
€1159.00 | 2025-04-18 | |
| Crysdot LLC | CD12072616-5g |
4,4'-Dimethoxy-[1,1'-biphenyl]-2-carboxylic acid |
42523-25-1 | 97% | 5g |
$752 | 2024-07-24 |
4,4'-Dimethoxy-biphenyl-2-carboxylic acid Suppliers
4,4'-Dimethoxy-biphenyl-2-carboxylic acid Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on 4,4'-Dimethoxy-biphenyl-2-carboxylic acid
Introduction to 4,4'-Dimethoxy-biphenyl-2-carboxylic acid (CAS No. 42523-25-1)
4,4'-Dimethoxy-biphenyl-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 42523-25-1, is a significant organic compound that has garnered attention in the field of pharmaceutical and materials science due to its unique structural properties and potential applications. This biphenyl derivative features two methoxy groups at the 4-position and a carboxylic acid functional group at the 2-position, making it a versatile building block for various chemical syntheses.
The molecular structure of 4,4'-Dimethoxy-biphenyl-2-carboxylic acid contributes to its reactivity and utility in multiple domains. The presence of the carboxylic acid moiety allows for further functionalization via esterification, amidation, or other carboxylate reactions, while the methoxy groups enhance solubility and stability in certain environments. These characteristics make it a valuable intermediate in the synthesis of more complex molecules.
In recent years, research has highlighted the potential of 4,4'-Dimethoxy-biphenyl-2-carboxylic acid in pharmaceutical development. Its biphenyl core is a common motif in many bioactive compounds, and modifications to this scaffold have led to the discovery of novel therapeutic agents. For instance, derivatives of biphenyl compounds have been explored for their antimicrobial, anti-inflammatory, and even anticancer properties. The methoxy groups on 4,4'-Dimethoxy-biphenyl-2-carboxylic acid may play a role in modulating bioavailability and metabolic pathways, making it an attractive candidate for drug design.
Moreover, the compound has shown promise in materials science applications. Its rigid aromatic structure can contribute to the development of high-performance polymers and liquid crystals. Researchers have investigated its use in creating materials with enhanced thermal stability and mechanical strength. The carboxylic acid group also facilitates polymerization reactions, allowing for the creation of tailored materials with specific properties.
The synthesis of 4,4'-Dimethoxy-biphenyl-2-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors such as biphenyl or its halogenated derivatives. The methoxylation step can be achieved using nucleophilic substitution reactions, while the introduction of the carboxylic acid group often involves oxidation or carboxylation processes. Advances in synthetic methodologies have improved the efficiency and yield of these reactions, making large-scale production more feasible.
Recent studies have also explored the catalytic properties of derivatives derived from 4,4'-Dimethoxy-biphenyl-2-carboxylic acid. Certain metal complexes incorporating this scaffold have demonstrated catalytic activity in oxidation and coupling reactions, which are crucial for many industrial processes. This opens up new avenues for utilizing this compound not just as an intermediate but as an active component in catalytic systems.
In conclusion,4,4'-Dimethoxy-biphenyl-2-carboxylic acid (CAS No. 42523-25-1) is a multifaceted compound with significant potential across pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced material creation. As research continues to uncover new synthetic routes and functional modifications,4,4'-Dimethoxy-biphenyl-2-carboxylic acid is poised to remain a key player in scientific innovation.
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